Cas no 946207-76-7 (1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946207-76-7
• MF: C₂₄H₂₈FN₃O₂
• MW: 409.496429443359
• CID: 5503944
• Update Time: 2025-06-08

1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, 1-[(4-fluorophenyl)methyl]-1,2-dihydro-N,N-bis(2-methylpropyl)-2-oxo-
• 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C24H28FN3O2/c1-16(2)13-27(14-17(3)4)23(29)21-12-19-6-5-11-26-22(19)28(24(21)30)15-18-7-9-20(25)10-8-18/h5-12,16-17H,13-15H2,1-4H3
• InChI Key： CAIUHSIYXJNOJS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2C(=CC=CN=2)C=C(C(N(CC(C)C)CC(C)C)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Research Briefing on 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS: 946207-76-7)

1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS: 946207-76-7) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to the 1,8-naphthyridine class, which is known for its diverse pharmacological activities. The presence of a fluorophenyl group and bis(2-methylpropyl)amide moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported that 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide exhibits potent inhibitory effects on specific kinase pathways involved in inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to demonstrate its high binding affinity to the target kinase, with an IC50 value in the nanomolar range.

Further research published in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's potential as an anticancer agent. The study revealed that this molecule induces apoptosis in certain cancer cell lines by modulating key signaling pathways. Notably, the fluorophenyl group was found to enhance cellular permeability, while the bis(2-methylpropyl)amide moiety contributed to target specificity. These findings suggest that structural modifications of this scaffold could lead to the development of more potent and selective therapeutic agents.

From a pharmacokinetic perspective, a recent preclinical study investigated the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide. The results indicated favorable oral bioavailability and metabolic stability in animal models, with a half-life suitable for once-daily dosing. However, the study also noted potential drug-drug interactions that warrant further investigation in clinical settings.

The synthetic route for 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been optimized in recent years, as described in a 2023 patent application. The improved synthesis features fewer steps, higher yields, and reduced environmental impact compared to earlier methods. This advancement is particularly significant for scaling up production for potential clinical trials.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies based on this compound's core structure. Preliminary results suggest that modifications at the 4-fluorophenyl position or the amide side chains could enhance potency or improve selectivity. These ongoing investigations highlight the compound's potential as a versatile scaffold for developing new therapeutic agents across multiple disease areas.

In conclusion, 1-(4-fluorophenyl)methyl-N,N-bis(2-methylpropyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide represents a promising chemical entity with demonstrated biological activities and favorable drug-like properties. While current research is primarily at the preclinical stage, the accumulating evidence supports further development of this compound and its derivatives as potential therapeutics for various conditions, including inflammatory diseases and cancer.